9-(4-methoxyphenyl)-1-methyl-3-(2-(piperidin-1-yl)ethyl)-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 9-(4-methoxyphenyl)-1-methyl-3-(2-piperidin-1-ylethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H30N6O3/c1-25-20-19(21(30)29(23(25)31)16-15-26-11-4-3-5-12-26)28-14-6-13-27(22(28)24-20)17-7-9-18(32-2)10-8-17/h7-10H,3-6,11-16H2,1-2H3
• InChI Key: DYWWSDZELRDUSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCN3CCCCC3)N4CCCN(C4=N2)C5=CC=C(C=C5)OC
• Molecular Formula: C23H30N6O3
• Molecular Weight: 438.5 g/mol

Description

The compound is a derivative of piperidine, a six-membered N-containing heterocycle. Piperidine derivatives are widespread in natural products and drug molecules and serve as key precursors for other compounds.

Molecular Structure Analysis

The compound likely contains a piperidine ring, which is a common structure in pharmaceuticals. The methoxyphenyl and tetrahydropyrimidopurinedione groups are likely attached to this ring, although the exact structure would need to be confirmed through techniques like NMR or X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely depend on the functional groups present. Piperidine derivatives can participate in a variety of reactions, including those involving their nitrogen atom or any reactive groups attached to the ring.

Scientific Research Applications

Pharmacological Research

The piperidine moiety present in the compound is a common feature in many pharmacologically active molecules. . This suggests that our compound could be explored for its pharmacological properties, potentially leading to the development of new medications.

Drug Synthesis

Due to the presence of multiple reactive functional groups, this compound could serve as a key intermediate in the synthesis of various drugs. .

Biological Activity Studies

The structural complexity of the compound, including the piperidine ring, suggests it may exhibit a range of biological activities. .

Chemical Synthesis Methodology

This compound could be used in research focused on developing new methods of chemical synthesis. .

Neuropharmacology

Given the known effects of piperidine derivatives on the central nervous system, this compound could be of particular interest in neuropharmacological research. .

Enzyme Inhibition Studies

The compound’s structure suggests it might interact with various enzymes, potentially inhibiting their activity. .

Material Science

While not directly related to its chemical properties, the compound could be used in material science research to create novel organic frameworks. .

Analytical Chemistry

As a complex organic molecule, this compound could serve as a standard or reagent in analytical chemistry. .

Each of these applications leverages the unique structural features of the compound, and research in these areas could lead to significant scientific advancements. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Piperidine derivatives are found in a wide range of drug classes, including anticancer agents, drugs for Alzheimer’s disease therapy, antibiotics, analgesics, antipsychotics, and antioxidants.

Future Directions

Future research could explore the potential applications of this compound in medicine or other fields. Given the wide range of activities associated with piperidine derivatives, it could have interesting biological properties.